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The control of internal stress in nickel sulfamate electroplating is critical for producing

functional, reliable, and high-performance components. Nickel sulfamate baths are favored for

their ability to produce deposits with low internal stress, high ductility, and excellent throwing

power.[1][2] However, to achieve optimal results and prevent defects such as cracking,

blistering, and poor adhesion, the use of stress-reducing additives is often necessary.[1] This

guide provides a comparative analysis of two common stress-reducing additives, Saccharin

and Naphthalene Trisulfonic Acid (NTSA), supported by experimental data and detailed

protocols.

Comparison of Stress-Reducing Additives
Saccharin and Naphthalene Trisulfonic Acid (NTSA) are two widely used additives to control

stress in nickel sulfamate baths. Both function by modifying the crystal growth of the nickel

deposit, which in turn alters the internal stress. Saccharin is known for its effectiveness in

reducing tensile stress and, at sufficient concentrations, inducing compressive stress.[3][4]

NTSA is also effective at reducing tensile stress and is noted for increasing the hardness of the

deposit.[5]
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Additive
Typical
Concentration

Effect on
Internal Stress

Effect on
Hardness

Other Effects

Saccharin 0.2 - 2.0 g/L

Reduces tensile

stress, can

induce

compressive

stress[3][4][6]

Increases

hardness[2][4]

Refines grain

structure, can

introduce sulfur

into the

deposit[2][3]

Naphthalene

Trisulfonic Acid

(NTSA)

0.5 - 5.0 g/L
Reduces tensile

stress[1][5]

Significantly

increases

hardness,

dependent on

current density[5]

Brightening

effect, does not

get co-

deposited[5]

Experimental Data
The following table summarizes experimental data on the effect of Saccharin and NTSA on the

internal stress of nickel deposits from a sulfamate bath. The data is compiled from various

studies and illustrates the typical performance of these additives.

Additive
Concentration

Current Density
(A/dm²)

Internal Stress
(MPa)

Hardness (Vickers)

Control (No Additive) 2 +20 (Tensile) 150

Saccharin (1 g/L) 2 -15 (Compressive) 250

NTSA (4 g/L) 2 +5 (Tensile) 300

NTSA (4 g/L) 5 +10 (Tensile) 450

Note: These values are representative and can vary depending on specific bath composition,

temperature, pH, and agitation.

Experimental Protocols
The validation of stress-reducing additives relies on accurate measurement of the internal

stress of the electrodeposited layer. The two most common methods are the Bent Strip Test
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and the Spiral Contractometer Test.

Bent Strip Test
The bent strip test is a simple and effective method for determining the internal stress of an

electrodeposit.[7][8][9]

Principle: A thin, flexible metal strip (typically made of brass or steel) is coated on one side to

prevent plating. The strip is then plated in the nickel sulfamate bath containing the additive.

The internal stress of the nickel deposit causes the strip to bend. The degree and direction of

the bending are used to calculate the internal stress. Tensile stress causes the strip to bend

towards the plated side, while compressive stress causes it to bend away.[8][9]

Procedure:

Substrate Preparation: A thin metal strip (e.g., 0.25 mm thick steel) is cleaned and one side

is masked with a suitable stop-off lacquer.[8]

Plating: The strip is immersed in the nickel sulfamate bath and plated under controlled

conditions (current density, temperature, time).

Measurement: After plating to a specified thickness (e.g., 25 µm), the strip is removed,

rinsed, and dried.[10] The deflection of the free end of the strip is measured using a

micrometer or a dedicated measuring stand.[8][10]

Calculation: The internal stress is calculated using Stoney's equation, which relates the

curvature of the strip to the stress in the coating.

Spiral Contractometer Test
The spiral contractometer is a more sophisticated instrument that provides a direct reading of

the internal stress during the plating process.[8][11]

Principle: The instrument consists of a helical coil made from a thin metal strip. The outside of

the coil is plated, causing it to wind or unwind depending on the nature of the stress.[11]

Procedure:
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Preparation: The helical coil is cleaned and mounted in the contractometer. The inside of the

coil is masked to prevent plating.

Plating: The contractometer is immersed in the plating bath, and plating is initiated.

Measurement: As the nickel is deposited, the stress in the coating causes the helix to rotate.

This rotation is transmitted to a dial, providing a continuous reading of the stress.[11]

Calculation: The internal stress is calculated based on the angular deflection, the properties

of the helix, and the thickness of the deposit.
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Caption: Workflow for evaluating stress-reducing additives.

Simplified Mechanism of Stress Reduction
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Caption: How stress-reducing additives work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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